8-ethoxy-N-(2-(4-ethoxyphenoxy)ethyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 8-ethoxy-N-[2-(4-ethoxyphenoxy)ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C22H23NO6/c1-3-26-16-8-10-17(11-9-16)28-13-12-23-21(24)18-14-15-6-5-7-19(27-4-2)20(15)29-22(18)25/h5-11,14H,3-4,12-13H2,1-2H3,(H,23,24)
• InChI Key: HDPUDWYPVVTXRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCNC(=O)C2=CC3=C(C(=CC=C3)OCC)OC2=O
• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol
• CAS No.: 1105230-69-0

Description

8-ethoxy-N-(2-(4-ethoxyphenoxy)ethyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H23NO6 and its molecular weight is 397.427. The purity is usually 95%.
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Scientific Research Applications

• Antiplatelet Activity : Research has explored the synthesis and antiplatelet activity of related compounds, such as 2-(diethylamino)-7-ethoxychromone. These compounds have shown significant inhibitory activities against human platelet aggregation induced by collagen, ADP, and arachidonic acid, suggesting potential applications in cardiovascular disease management (Mazzei et al., 1990).

• Rapid Synthesis Techniques : Studies have also focused on developing rapid synthesis methods for compounds like 4-oxo-4H-chromene-3-carboxylic acid, an important intermediate in many biologically active compounds. This research could streamline the production of related pharmaceuticals and research chemicals (Wufu Zhu et al., 2014).

• Densely Functionalized Derivatives : Another study reported the efficient, one-pot synthesis of densely functionalized 4H-chromene derivatives. These compounds have been characterized for their potential in medicinal chemistry, highlighting the versatility of the chromene core in drug design (Boominathan et al., 2011).

• Antitumor Activity : The synthesis and evaluation of analogues such as 6-bromo-8-ethoxy-3-nitro-2H-chromene have revealed potent antiproliferative activities against a panel of tumor cell lines. This research underscores the potential of chromene derivatives in cancer therapy (Yin et al., 2013).

• Metal-Free Synthesis : Research has developed metal-free synthesis methods for 2-amino-5-oxo-4-aryl-4H,5H-pyrano[3,2-c]chromene-3-carboxamide, emphasizing environmentally friendly approaches to creating complex molecules (Jadhav et al., 2018).

• Antimicrobial and Antioxidant Agents : Some studies have focused on the antifungal and antioxidant properties of novel ethyl-7-((1-(benzyl)-1H-1,2,3-triazol-4-yl)methoxy)-2-oxo-2H-chromene-3-carboxylates. These findings highlight the potential use of chromene derivatives in addressing microbial infections and oxidative stress (Shaikh et al., 2016).